WHI-P97
WHI-P97
2,6-dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol is a member of quinazolines.
Brand Name:
Vulcanchem
CAS No.:
211555-05-4
VCID:
VC0547161
InChI:
InChI=1S/C16H13Br2N3O3/c1-23-13-5-9-12(6-14(13)24-2)19-7-20-16(9)21-8-3-10(17)15(22)11(18)4-8/h3-7,22H,1-2H3,(H,19,20,21)
SMILES:
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC
Molecular Formula:
C16H13Br2N3O3
Molecular Weight:
455.10 g/mol
WHI-P97
CAS No.: 211555-05-4
Cat. No.: VC0547161
Molecular Formula: C16H13Br2N3O3
Molecular Weight: 455.10 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-dibromo-4-[(6,7-dimethoxy-4-quinazolinyl)amino]phenol is a member of quinazolines. |
|---|---|
| CAS No. | 211555-05-4 |
| Molecular Formula | C16H13Br2N3O3 |
| Molecular Weight | 455.10 g/mol |
| IUPAC Name | 2,6-dibromo-4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol |
| Standard InChI | InChI=1S/C16H13Br2N3O3/c1-23-13-5-9-12(6-14(13)24-2)19-7-20-16(9)21-8-3-10(17)15(22)11(18)4-8/h3-7,22H,1-2H3,(H,19,20,21) |
| Standard InChI Key | YVCXQRVVNQMZEI-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C(=C3)Br)O)Br)OC |
| Appearance | Solid powder |
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